Cas no 64310-33-4 (3H-1,2,4-Triazole-3-thione, 5-(3,4-dichlorophenyl)-1,2-dihydro-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 5-(3,4-dichlorophenyl)-1,2-dihydro-
• CAS No: 64310-33-4
• MF: C₈H₅Cl₂N₃S
• MW: 246.116397619247
• CID: 1681596
• Update Time: 2024-09-03

3H-1,2,4-Triazole-3-thione, 5-(3,4-dichlorophenyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-(3,4-dichlorophenyl)-1,2-dihydro-

• Inchi： 1S/C8H5Cl2N3S/c9-5-2-1-4(3-6(5)10)7-11-8(14)13-12-7/h1-3H,(H2,11,12,13,14)
• InChI Key： JZDUOISGAIYTLM-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(Cl)C(Cl)=C2)=NC(=S)N1

Computed Properties

• Exact Mass: 244.95835

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 336.9±52.0 °C(Predicted)
• PSA: 36.42
• pka: 7.76±0.20(Predicted)